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Compound of Interest

Compound Name: Mandestrobin 2-Demethyl

Cat. No.: B15293664

Essential Safety and Handling Guide for
Mandestrobin 2-Demethyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of Mandestrobin 2-Demethyl, an intermediate used in the synthesis of the fungicide
Mandestrobin. The following procedures are designed to ensure a safe laboratory environment
and minimize risks associated with this chemical compound.

Chemical Identification

Proper identification of Mandestrobin 2-Demethyl is the first step in ensuring safe handling.

Identifier Value

] 2-[2-[(2,5-dimethylphenoxy)methyl]phenyl]-2-
Chemical Name
hydroxy-N-methylacetamide

CAS Number 173662-85-6
Molecular Formula C18H21NO3
Molecular Weight 299.36 g/mol
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Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for Mandestrobin 2-Demethyl, the

following PPE recommendations are based on the safety profile of the parent compound,

Mandestrobin, and general best practices for handling chemical intermediates in a laboratory

setting.

PPE Category

Recommended Equipment

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area. A
respirator with an organic
vapor cartridge may be
necessary if ventilation is
inadequate or for handling

large quantities.

Minimizes inhalation of dust or

vapors.

Body Protection

A lab coat or chemical-
resistant apron worn over long-
sleeved clothing and long

pants.

Provides a barrier against

accidental spills.

Foot Protection

Closed-toe shoes.

Protects feet from spills and

falling objects.

Operational and Disposal Plans
Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory

environment.

Handling:

e Avoid direct contact with skin, eyes, and clothing.
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Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust or aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage:

Store in a tightly sealed, original container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

The storage area should be clearly labeled.

Disposal Plan

Proper disposal of Mandestrobin 2-Demethyl and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Unused Product:

» Dispose of as hazardous waste in accordance with local, state, and federal regulations.

e Do not dispose of down the drain or in regular trash.

o Contact a licensed professional waste disposal service to arrange for pickup and disposal.
Empty Containers:

e Thoroughly rinse empty containers with an appropriate solvent (e.g., acetone or methanol).
o Dispose of the rinsate as hazardous waste.

e Puncture and dispose of the cleaned container according to local regulations, which may
allow for recycling if properly decontaminated.
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Toxicity Data (for the parent compound,
Mandestrobin)

The following toxicity data for the parent fungicide, Mandestrobin, is provided as a reference to
understand the potential hazards. The toxicity of the intermediate, Mandestrobin 2-Demethyl,

may differ.
Toxicity Profile Value
Acute Oral Toxicity (Rat) LD50 > 2000 mg/kg
Acute Dermal Toxicity (Rat) LD50 > 2000 mg/kg
Acute Inhalation Toxicity (Rat) LC50 > 5.2 mg/L (4 hours)
Eye lIrritation (Rabbit) Minimally irritating
Skin Irritation (Rabbit) Non-irritating
Skin Sensitization (Guinea Pig) Not a sensitizer

Experimental Protocols

Synthesis of Mandestrobin from Mandestrobin 2-Demethyl

This is a generalized protocol based on the known chemical transformation. Specific reaction
conditions may vary.

» Dissolution: Dissolve Mandestrobin 2-Demethyl in a suitable aprotic solvent (e.g.,
tetrahydrofuran, dimethylformamide) in a reaction vessel under an inert atmosphere (e.g.,
nitrogen or argon).

o Deprotonation: Cool the solution to a low temperature (e.g., 0°C or -78°C) and add a strong
base (e.g., sodium hydride, potassium tert-butoxide) to deprotonate the hydroxyl group,
forming an alkoxide.

» Methylation: Add a methylating agent (e.g., methyl iodide, dimethyl sulfate) to the reaction
mixture.
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e Reaction Monitoring: Allow the reaction to proceed, monitoring its progress by a suitable

analytical technique (e.g., thin-layer chromatography, liquid chromatography-mass

spectrometry).

e Quenching: Once the reaction is complete, carefully quench the reaction mixture by adding a

proton source (e.g., water, saturated ammonium chloride solution).

o Extraction: Extract the product into an organic solvent (e.g., ethyl acetate, dichloromethane).

 Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., sodium

sulfate), and concentrate it under reduced pressure. Purify the crude product by a suitable

method, such as column chromatography, to obtain pure Mandestrobin.

Visualizations
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Click to download full resolution via product page

Caption: Synthesis pathway from Mandestrobin 2-Demethyl to Mandestrobin.
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Start: Handling Mandestrobin 2-Demethyl

Wear Required PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat
- Closed-toe Shoes

'

Follow Safe Handling Procedures:
- Use in a well-ventilated area
- Avoid contact and inhalation

' '

Store Properly: Dispose of Waste Correctly:
- Tightly sealed container - Unused product as hazardous waste
- Cool, dry, ventilated area - Triple-rinse empty containers

End: Safe Completion of Work

Click to download full resolution via product page
Caption: Workflow for the safe handling and disposal of Mandestrobin 2-Demethyl.

 To cite this document: BenchChem. [Personal protective equipment for handling
Mandestrobin 2-Demethyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293664#personal-protective-equipment-for-
handling-mandestrobin-2-demethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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